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Compound of Interest

Compound Name: NF864

Cat. No.: B15138170 Get Quote

Technical Support Center: NF864
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling NF864, a potent P2X1 receptor

inhibitor. The following information is compiled to address common issues and questions that

may arise during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is NF864 and what is its primary mechanism of action?

NF864 is a suramin analog that acts as a selective and potent antagonist for the P2X1

receptor. The P2X1 receptor is a ligand-gated ion channel activated by adenosine triphosphate

(ATP). Upon ATP binding, the channel opens, leading to an influx of cations, primarily Ca²⁺ and

Na⁺. This influx depolarizes the cell membrane and triggers various downstream signaling

pathways. NF864 competitively blocks the binding of ATP to the P2X1 receptor, thereby

inhibiting these downstream effects.[1][2]

Q2: What are the general recommendations for storing powdered NF864?

For short-term storage, powdered NF864 can be kept at room temperature. For long-term

storage, it is recommended to store it at -20°C, ensuring it is sealed and protected from

moisture. Always refer to the Certificate of Analysis provided by your supplier for specific

storage recommendations.

Q3: How should I prepare a stock solution of NF864?
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It is recommended to prepare a concentrated stock solution of NF864 in a suitable solvent such

as sterile, nuclease-free water or a buffer like PBS. Due to the limited information on its

solubility, it is advisable to start with a small quantity to test its solubility in your chosen solvent.

For similar compounds, ultrasonic warming can aid in dissolution.

Q4: What is the recommended storage condition for NF864 stock solutions?

Once reconstituted, NF864 stock solutions should be stored at -20°C for short-term storage (up

to one month) and at -80°C for long-term storage (up to six months). It is advisable to aliquot

the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.
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Issue Potential Cause Recommended Solution

Inconsistent or no inhibitory

effect of NF864

Degraded NF864: Improper

storage of the powdered

compound or stock solution

can lead to degradation.

Ensure the powdered NF864

and stock solutions are stored

at the recommended

temperatures and protected

from light and moisture.

Prepare fresh stock solutions if

degradation is suspected.

High ATP Concentration: As a

competitive antagonist, high

concentrations of the agonist

(ATP) in your assay can

outcompete NF864.

Optimize the ATP

concentration in your

experiment. Consider creating

a dose-response curve for ATP

to determine the EC50 and

use a concentration

appropriate for your

experimental goals.

Receptor Desensitization:

P2X1 receptors are known to

desensitize rapidly upon

prolonged exposure to

agonists.

Minimize the pre-incubation

time with ATP before adding

NF864. Ensure your

experimental design accounts

for the rapid kinetics of the

P2X1 receptor.

Precipitation of NF864 in

solution

Low Solubility: The

concentration of NF864 may

have exceeded its solubility

limit in the chosen solvent.

Try preparing a more dilute

stock solution. Gentle warming

or sonication may aid in

dissolving the compound.

Always ensure the solution is

clear before use.

Incorrect Solvent: The chosen

solvent may not be optimal for

NF864.

Test the solubility in alternative

solvents. For many suramin

analogs, water or aqueous

buffers are suitable.
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Quantitative Data Summary
Parameter Recommendation Notes

Storage of Powdered NF864

(Short-term)
Room Temperature

Keep in a tightly sealed

container, protected from

moisture.

Storage of Powdered NF864

(Long-term)
-20°C

Ensure the container is well-

sealed.

Storage of Stock Solutions

(Short-term)
-20°C

Aliquot to avoid freeze-thaw

cycles. Stable for up to 1

month.

Storage of Stock Solutions

(Long-term)
-80°C

Aliquot to avoid freeze-thaw

cycles. Stable for up to 6

months.

Experimental Protocols
Protocol for Reconstitution of NF864
Materials:

NF864 powder

Sterile, nuclease-free water or 1X Phosphate Buffered Saline (PBS)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)

Procedure:

Before opening, briefly centrifuge the vial of NF864 powder to ensure all the powder is at the

bottom.

Determine the desired concentration of your stock solution (e.g., 10 mM).
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Calculate the volume of solvent required to achieve the desired concentration. The molecular

weight of NF864 is 1872.66 g/mol .

In a sterile environment, add the calculated volume of sterile water or PBS to the vial of

NF864.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If the compound does not fully dissolve, gentle warming (to no more than 37°C) or sonication

in an ultrasonic water bath for a few minutes may help.

Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge tubes.

Label the aliquots clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C or -80°C as required.
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Caption: P2X1 receptor activation by ATP and inhibition by NF864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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